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Compound of Interest

Compound Name: (R)-2-Methyl-1-hexanol

Cat. No.: B15315669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-2-Methyl-1-hexanol is a chiral alcohol that, while not prominently featured in commercial

fragrance catalogs, holds potential interest for researchers in organic synthesis and the study

of structure-odor relationships. Its branched structure and chirality are features often

associated with unique olfactory properties. These notes provide an overview of its known

properties, a detailed protocol for its synthesis, and a discussion of its potential, albeit

undocumented, role in fragrance chemistry.

While direct applications in commercial fragrance synthesis are not documented, the study of

chiral molecules like (R)-2-Methyl-1-hexanol is crucial for advancing our understanding of how

molecular structure influences scent perception. The protocols and data presented here serve

as a foundational resource for researchers interested in exploring the synthesis and potential

properties of this and similar chiral alcohols.

Physicochemical and Olfactory Properties
Quantitative data for 2-Methyl-1-hexanol is summarized below. It is important to note that

specific olfactory data for the (R)-enantiomer is not widely available in perfumery literature. The

odor of the racemic mixture is generally described as having a "fragrant odor."
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Property Value Reference

Molecular Formula C7H16O

Molecular Weight 116.20 g/mol

Boiling Point 168-169 °C (at 754 Torr) [1]

Density 0.818 ± 0.06 g/cm³ (at 20 °C) [1]

Flash Point 61.8 ± 6.5 °C [1]

Refractive Index 1.429 (at 20 °C) [1]

Melting Point -30.45 °C (estimate) [1]

Synthesis of 2-Methyl-1-hexanol
The following is a general protocol for the synthesis of 2-methyl-1-hexanol via a Grignard

reaction. To obtain the specific (R)-enantiomer, a chiral starting material or a chiral resolution

step would be necessary. This protocol is adapted from a similar synthesis.

Materials and Reagents
1-Bromohexane

Magnesium turnings

Methylmagnesium bromide solution (or prepared in situ from methyl iodide and magnesium)

Anhydrous diethyl ether

Hydrochloric acid (HCl), dilute solution

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate
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Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, separatory

funnel)

Heating mantle

Magnetic stirrer

Experimental Protocol
Preparation of Grignard Reagent (if not using a commercial solution):

In a flame-dried, three-necked round-bottom flask equipped with a condenser, a dropping

funnel, and a magnetic stirrer, add magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

Slowly add a solution of methyl iodide in anhydrous diethyl ether from the dropping funnel.

The reaction should start spontaneously, evidenced by bubbling and a change in color. If

the reaction does not start, gentle heating may be required.

Once the reaction is initiated, add the remaining methyl iodide solution dropwise to

maintain a gentle reflux.

After the addition is complete, stir the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.

Reaction with 1-Bromohexane:

Cool the Grignard reagent solution in an ice bath.

Slowly add a solution of 1-bromohexane in anhydrous diethyl ether from the dropping

funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-3 hours.

Work-up:
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Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise

addition of a saturated ammonium chloride solution.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purification:

Remove the diethyl ether solvent using a rotary evaporator.

Purify the crude product by fractional distillation under reduced pressure to obtain 2-

methyl-1-hexanol.

Characterization
The final product should be characterized by:

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and

purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure.

Chiral Gas Chromatography: To determine the enantiomeric excess if a chiral synthesis or

resolution was performed.

Diagrams
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Synthesis Workflow for 2-Methyl-1-hexanol
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Caption: Synthesis workflow for 2-Methyl-1-hexanol.
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Discussion on Fragrance Applications
Despite its "fragrant odor" description, (R)-2-Methyl-1-hexanol is not a commonly listed

fragrance ingredient. Several factors could contribute to this:

Odor Profile: The specific character of its scent may not be unique or desirable enough to

warrant its inclusion in fragrance formulations. The fragrance industry has a vast palette of

well-established ingredients, and a new molecule must offer a distinct advantage in terms of

scent, performance, or cost.

Performance and Stability: The stability of the alcohol in various fragrance bases (e.g.,

alcoholic solutions, emulsions, powders) is a critical factor. Issues such as discoloration,

degradation, or reaction with other ingredients could preclude its use.

Regulatory Status and Safety: All fragrance ingredients must undergo rigorous safety testing.

The cost and time required for these assessments can be a significant barrier for new,

unproven molecules.

Cost of Synthesis: The synthesis of a specific enantiomer, such as (R)-2-Methyl-1-hexanol,
is often more expensive than producing a racemic mixture. This cost may not be justified if

the olfactory benefit of the pure enantiomer is not substantial.

The study of structure-odor relationships in chiral alcohols suggests that enantiomers can have

distinct scents. For researchers, the synthesis and olfactory evaluation of (R)-2-Methyl-1-
hexanol and its (S)-enantiomer could provide valuable data for understanding how chirality

influences the perception of smell.

Conclusion
(R)-2-Methyl-1-hexanol presents an interesting target for synthetic chemists and researchers

studying olfaction. While its direct application in commercial fragrance synthesis is not

established, the protocols and information provided here offer a starting point for further

investigation into its properties and potential uses. The synthesis is achievable through

standard organic chemistry techniques, and a thorough characterization of its olfactory

properties could contribute to the broader field of fragrance chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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